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Compound of Interest

Compound Name: Pyrocatechol monoglucoside

Cat. No.: B15587352 Get Quote

An In-depth Exploration of the History, Synthesis, and Biological Activities of a Promising

Phenolic Glycoside

Introduction
Pyrocatechol monoglucoside, a phenolic glycoside, has garnered interest in the scientific

community for its potential applications in pharmacology and as a synthetic precursor. This

technical guide provides a comprehensive literature review of its history, chemical properties,

synthesis, and known biological activities. The information is intended for researchers,

scientists, and drug development professionals. Pyrocatechol monoglucoside is naturally

found in plants such as Dioscorea nipponica Makino and Itoa orientalis.[1] While research on

this specific compound is still emerging, its aglycone, pyrocatechol, has been more extensively

studied, providing a basis for understanding its potential biological effects.

Chemical Properties
Pyrocatechol monoglucoside, with the chemical formula C₁₂H₁₆O₇ and a molecular weight of

272.25 g/mol , is a white, solid compound.[1] It is a glycoside formed from pyrocatechol (1,2-

dihydroxybenzene) and a glucose molecule. The structural details are provided in the table

below.
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Property Value

Chemical Formula C₁₂H₁₆O₇

Molecular Weight 272.25 g/mol

CAS Number 2400-71-7

Appearance White Solid

Synonyms Pyrocatechol-1-O-beta-D-glucopyranoside

History and Isolation
The history of the initial isolation and characterization of pyrocatechol monoglucoside is not

extensively documented in readily available literature. However, its presence has been

identified in the rhizomes of Dioscorea nipponica Makino, a plant used in traditional medicine,

and in Itoa orientalis. The isolation of compounds from Dioscorea nipponica typically involves a

multi-step extraction and chromatographic process.

A general workflow for the isolation of phenolic compounds from Dioscorea nipponica is

depicted in the following diagram:
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Dried Rhizomes of
Dioscorea nipponica

Extraction with 60% Ethanol

Filtration

Concentration of Filtrate

Partitioning with
Ethyl Acetate and Water

Ethyl Acetate Fraction

Column Chromatography
(e.g., Sephadex LH-20)
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Acetobromoglucose
(Glycosyl Halide)

Glycosylation Reaction

Pyrocatechol
(with one hydroxyl protected)

Promoter
(e.g., Silver Carbonate)

Protected Pyrocatechol Monoglucoside

Deprotection

Pyrocatechol Monoglucoside

Pyrocatechol

Enzymatic Reaction

UDP-Glucose
(Sugar Donor) Glycosyltransferase

Pyrocatechol Monoglucoside UDP
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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